1-(2,3-Dichlorophenyl)-4-[2-(oxiran-2-yl)ethyl]piperazine

• Molecular Formula: C14H18Cl2N2O
• Molecular Weight: 301.2 g/mol
• IUPAC Name: 1-(2,3-dichlorophenyl)-4-[2-(oxiran-2-yl)ethyl]piperazine
• InChI: InChI=1S/C14H18Cl2N2O/c15-12-2-1-3-13(14(12)16)18-8-6-17(7-9-18)5-4-11-10-19-11/h1-3,11H,4-10H2
• InChI Key: IQNYAHZIEDTZPY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2CO2)C3=C(C(=CC=C3)Cl)Cl

Description

1-(2,3-Dichlorophenyl)-4-[2-(oxiran-2-yl)ethyl]piperazine is a useful research compound. Its molecular formula is C14H18Cl2N2O and its molecular weight is 301.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.31 g (10.0 mmol) 1-(2,3-dichlorophenyl)piperazine was added to a suspension of 2.27 g (15.0 mmol) 24, 4.15 g (30.0 mmol) potassium carbonate in 150 mL acetone and the reaction mixture was refluxed for 24 h. The reaction mixture was filtered and the volatiles were removed in vacuo to give an oil (2.86 g, 95%), which was used without further purification. 1H NMR (CDCl3): δ 1.72 (m, 1H), 1.83 (m, 1H), 2.53 (dd, J 5.0, 2.7, 1H), 2.61 (ddd, J 8.3, 6.5, 3.0, 2H), 2.66 (s, 4H), 2.79 (dd, J 4.9, 4.0, 1H), 3.01 (m, 1H), 3.07 (s, 4H), 6.96 (dd, J 6.5, 3.1, 1H), 7.11-7.19 (m, 2H). 13C NMR (CDCl3): δ 30.2, 47.1, 51.0, 51.4, 53.3, 55.0, 118.6, 124.6, 127.5, 134.0, 151.3.